molecular formula C13H13N5O2S2 B6427876 1-methyl-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}-1H-pyrazole-4-sulfonamide CAS No. 2034463-20-0

1-methyl-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}-1H-pyrazole-4-sulfonamide

Cat. No. B6427876
CAS RN: 2034463-20-0
M. Wt: 335.4 g/mol
InChI Key: LXHOIVUITCLKFZ-UHFFFAOYSA-N
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Description

1-methyl-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}-1H-pyrazole-4-sulfonamide, commonly known as MTPT, is a synthetic organic compound that has been studied for its potential applications in various scientific fields. It is a pyrazole derivative, which is a five-membered ring structure with two nitrogen atoms and three carbon atoms. MTPT is a highly versatile compound, and it has been used in drug design, biochemistry, and chemical synthesis.

Scientific Research Applications

Anti-Inflammatory Properties

Thiophene nucleus-containing compounds, such as the one , have been reported to exhibit anti-inflammatory properties . For example, 1-[1-(2,5-dimethylthiophen-3-yl)ethyl]-1-hydroxyurea acts as an anti-inflammatory agent .

Anti-Psychotic Applications

Compounds with a thiophene nucleus have been found to have anti-psychotic effects . This suggests potential applications in the treatment of psychiatric disorders.

Anti-Arrhythmic Effects

Thiophene-based compounds have been reported to exhibit anti-arrhythmic properties . This suggests potential applications in the treatment of heart rhythm disorders.

Anti-Anxiety Applications

Compounds containing a thiophene nucleus have been found to have anti-anxiety effects . This suggests potential applications in the treatment of anxiety disorders.

Anti-Fungal Properties

A series of 3-(thiophen-2-yl)-1,5-dihydro-2H-pyrrol-2-one derivatives bearing a hydrazone group were designed, synthesized, and evaluated for their antifungal activity against various fungi . This suggests potential applications in the treatment of fungal infections.

Kinase Inhibiting Properties

Thiophene nucleus-containing compounds have been reported to inhibit kinases . Kinases are enzymes that play key roles in cell signaling, and their inhibition can be useful in the treatment of various diseases, including cancer.

Anti-Cancer Properties

Compounds with a thiophene nucleus have been found to have anti-cancer properties . This suggests potential applications in the treatment of various types of cancer.

Material Science Applications

Apart from medicinal chemistry, thiophene and its substituted derivatives show interesting applications in the field of material science . This suggests potential applications in the development of new materials.

properties

IUPAC Name

1-methyl-N-[(3-thiophen-3-ylpyrazin-2-yl)methyl]pyrazole-4-sulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H13N5O2S2/c1-18-8-11(6-16-18)22(19,20)17-7-12-13(15-4-3-14-12)10-2-5-21-9-10/h2-6,8-9,17H,7H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LXHOIVUITCLKFZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C=C(C=N1)S(=O)(=O)NCC2=NC=CN=C2C3=CSC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H13N5O2S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

335.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-methyl-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}-1H-pyrazole-4-sulfonamide

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